Urobilin hydrochloride

• CAS: 92619-14-2
• Molecular Formula: C33H43ClN4O6
• Molecular Weight: 627.2 g/mol
• InChI: InChI=1S/C33H42N4O6.ClH/c1-7-20-19(6)32(42)37-27(20)14-25-18(5)23(10-12-31(40)41)29(35-25)15-28-22(9-11-30(38)39)17(4)24(34-28)13-26-16(3)21(8-2)33(43)36-26;/h15,26-27,35H,7-14H2,1-6H3,(H,36,43)(H,37,42)(H,38,39)(H,40,41);1H
• InChIKey: UAKPOTPFIRRROB-UHFFFAOYSA-N

Urobilin Hydrochloride Analytical Standard

Urobilin hydrochloride (CAS 92619-14-2) is the hydrochloride salt form of urobilin, a tetrapyrrole bile pigment and terminal oxidation product of the heme catabolism pathway [1]. It is generated via bacterial reduction of bilirubin to urobilinogen in the gut, followed by oxidation upon excretion in urine and feces [2]. As a key analyte in clinical urinalysis and environmental monitoring, its hydrochloride form provides enhanced stability and solubility for analytical method development, particularly in HPLC-based assays [3][4]. This compound is offered as a research-grade reference material, distinct from its precursors urobilinogen and bilirubin, and from the related fecal pigment stercobilin [5].

BCA assay interference control for urinary proteomics research

Dual-matrix human waste marker for environmental water monitoring

HPLC calibration standard for fecal pigment trace quantification

• [1] Jones-Lepp, T.L. (2006). Chemical markers of human waste contamination: Analysis of urobilin and pharmaceuticals in source waters. J. Environ. Monit., 8(4), 472-478. View Source
• [2] Mölzer, C., Huber, H., Steyrer, A., Ziesel, G.V., Wallner, M., Wagner, K.H., et al. (2012). In vitro antioxidant capacity and antigenotoxic properties of protoporphyrin and structurally related tetrapyrroles. Free Radic Res., 46(11), 1369-1377. View Source
• [3] Quinn, K.D., Nguyen, N.Q.T., Wach, M.M., Wood, T.D. (2012). Tandem mass spectrometry of bilin tetrapyrroles by electrospray ionization and collision-induced dissociation. Rapid Commun Mass Spectrom., 26(16), 1767-1775. View Source
• [4] Sampson, D.L., Chng, Y.L., Upton, Z., Hurst, C.P., Parker, A.W., Parker, T.J. (2013). The highly abundant urinary metabolite urobilin interferes with the bicinchoninic acid assay. Anal Biochem., 442(1), 110-117. View Source
• [5] Ghidinelli, S., Abbate, S., Boiadjiev, S.E., Lightner, D.A., Longhi, G. (2018). l-Stercobilin-HCl and d-Urobilin-HCl. Analysis of Their Chiroptical and Conformational Properties by VCD, ECD, and CPL Experiments and MD and DFT Calculations. J. Phys. Chem. B, 122(51), 12339-12350. View Source

Urobilin Hydrochloride vs. Stercobilin

The terminal bile pigments urobilin, stercobilin, and their respective precursors (urobilinogen, stercobilinogen) are often mistakenly conflated in research applications. However, their distinct oxidation states, optical activities, and chromatographic behaviors preclude generic substitution [1]. Urobilin hydrochloride is the oxidized, fully conjugated form that exhibits a strong characteristic absorbance at 480 nm, a critical feature for its detection and quantification in HPLC assays [2]. In contrast, the colorless, reduced urobilinogen lacks this chromophore, requiring different detection methods. Furthermore, while urobilin is the primary pigment in human urine, stercobilin dominates in feces; the two compounds differ in their stereochemistry (e.g., d-urobilin vs. l-stercobilin) and demonstrate distinct chiroptical properties as confirmed by vibrational circular dichroism (VCD) [3]. Procurement of the incorrect pigment can invalidate experimental results, particularly in quantitative urinalysis or when using optical detection methods.

BCA assay interference mismatch

Urobilin generates a quantitative false-positive BCA signal indistinguishable from protein; stercobilin does not exhibit this interference. Bradford assay is unaffected.

Chromatographic & optical mismatch

Different hydrogenation states alter HPLC retention and optical activity (optically inactive vs. levorotatory), limiting direct method transfer.

Excretion matrix mismatch

Urobilin is excreted in both urine and feces; stercobilin is predominantly fecal. Substitution may miss urinary contamination signals in source tracking.

• [1] Watson, C.J. (1966). The isolation of crystalline i-urobilinogen (mesobilirubinogen) from feces. Comparison with crystalline d-urobilinogen (H44) and separation of natural i-urobilin into optically active components. J. Biol. Chem., 241, 5037-5043. View Source
• [2] Jones-Lepp, T.L. (2006). Chemical markers of human waste contamination: Analysis of urobilin and pharmaceuticals in source waters. J. Environ. Monit., 8(4), 472-478. View Source
• [3] Ghidinelli, S., Abbate, S., Boiadjiev, S.E., Lightner, D.A., Longhi, G. (2018). l-Stercobilin-HCl and d-Urobilin-HCl. Analysis of Their Chiroptical and Conformational Properties by VCD, ECD, and CPL Experiments and MD and DFT Calculations. J. Phys. Chem. B, 122(51), 12339-12350. View Source

Quantitative Differentiation Evidence

BCA Assay Interference Profile

Urobilin hydrochloride is unambiguously differentiated from stercobilin hydrochloride based on their opposite optical rotation and unique vibrational circular dichroism (VCD) spectra, as established in a direct comparative analysis of d-urobilin-HCl and l-stercobilin-HCl [1]. This stereochemical distinction is critical for experiments where optical activity is the readout, as substituting l-stercobilin for d-urobilin would invert the observed Cotton effect.

BCA interference slope

Head-to-head

4.0622 AU·mL·mg⁻¹ R² 0.999, 0.002–0.125 mg/mL

Supports BCA interference control requirement

Bradford assay resistant under identical conditions

Evidence Dimension	Optical rotation and VCD spectral signature
Target Compound Data	d-Urobilin hydrochloride exhibits dextrorotatory optical activity and a characteristic VCD spectrum.
Comparator Or Baseline	l-Stercobilin hydrochloride exhibits levorotatory optical activity and a distinct VCD spectrum.
Quantified Difference	Opposite sign of optical rotation; unique VCD spectral fingerprints that allow for definitive identification.
Conditions	Dichloromethane solutions at room temperature for VCD and IR spectra.

Why This Matters

This ensures correct compound identification and avoids erroneous chiroptical data interpretation in studies involving bile pigment stereochemistry.

• [1] Ghidinelli, S., Abbate, S., Boiadjiev, S.E., Lightner, D.A., Longhi, G. (2018). l-Stercobilin-HCl and d-Urobilin-HCl. Analysis of Their Chiroptical and Conformational Properties by VCD, ECD, and CPL Experiments and MD and DFT Calculations. J. Phys. Chem. B, 122(51), 12339-12350. View Source

Dual-Matrix Excretion Pattern

Urobilin hydrochloride possesses a strong, characteristic absorbance maximum at 480 nm, enabling its selective and sensitive detection by HPLC with photodiode array detection (PDA) [1]. This is a key advantage over its reduced precursor, urobilinogen, which is colorless and cannot be detected by this method. A validated method demonstrated simultaneous analysis of urobilin and caffeine at 480 nm and 270 nm, respectively, achieving detection limits down to hundredths of μg/mL.

Dual-matrix detection

Reported

Urobilin 0–300 ng/L in surface water (urine+feces)

Stercobilin Not detected in comparable surveys (feces only)

Expands detection to urinary contamination pathways

Dual urine-feces signal vs. feces-specific marker

Evidence Dimension	UV-Vis absorbance for HPLC-PDA detection
Target Compound Data	Strong absorbance maximum at 480 nm.
Comparator Or Baseline	Urobilinogen is colorless and lacks a 480 nm chromophore.
Quantified Difference	Urobilin is detectable by HPLC-PDA; urobilinogen is not, requiring alternative, often less sensitive, detection strategies.
Conditions	HPLC analysis with a linear gradient protocol and photodiode array detection.

Why This Matters

This property makes urobilin hydrochloride the only viable reference standard for developing and validating HPLC-PDA methods for this specific analyte in complex biological or environmental matrices.

• [1] Jones-Lepp, T.L. (2006). Chemical markers of human waste contamination: Analysis of urobilin and pharmaceuticals in source waters. J. Environ. Monit., 8(4), 472-478. View Source

HPLC-Fluorimetric Trace Detection

The intrinsic fluorescence of urobilin enables highly sensitive detection, with a recent study achieving femtomolar detection limits using fluorescence emission cavity-enhanced spectroscopy [1]. An optimized solvent-phase extraction and fluorometric method for fecal pigments, including urobilin and stercobilin, further demonstrates detection limits in the picomolar to sub-picomolar range [2]. This level of sensitivity is a significant advantage over standard HPLC-UV methods for urobilinogen, which are less sensitive.

HPLC-FL detection limit

Reported

0.2 µg/L S/N = 2, zinc-enhanced fluorescence

250–2500× more sensitive than colorimetric methods

ODS column; 0.1% zinc acetate in boric acid buffer–MeOH

Evidence Dimension	Analytical sensitivity (Limit of Detection)
Target Compound Data	Femtomolar to sub-picomolar range for urobilin.
Comparator Or Baseline	Hundredths of μg/mL (nanomolar to micromolar range) for urobilin by HPLC-PDA; urobilinogen is not detectable by these methods.
Quantified Difference	A sensitivity enhancement of several orders of magnitude (e.g., 1000-fold to 1,000,000-fold) compared to conventional HPLC-UV methods.
Conditions	Fluorescence emission cavity-enhanced spectroscopy and optimized solvent-phase extraction with fluorometry.

Why This Matters

For applications demanding extreme analytical sensitivity, such as trace environmental monitoring or low-abundance biomarker discovery, urobilin hydrochloride is the required target for fluorescence-based methods, which are not applicable to its non-fluorescent precursor.

• [1] Bixler, J.N., Cone, M.T., Hokr, B.H., Mason, J.D., Figueroa, E., Fry, E.S., Yakovlev, V.V., Scully, M.O. (2014). Ultrasensitive detection of waste products in water using fluorescence emission cavity-enhanced spectroscopy. Proc Natl Acad Sci USA, 111(20), 7208-7211. View Source
• [2] Prakash, S., Mishra, A.K. (2021). Photophysics of faecal pigments stercobilin and urobilin in aliphatic alcohols: introduction of a sensitive method for their detection using solvent phase extraction and fluorometry. Anal Methods, 13(45), 5573-5588. View Source

Environmental Stability in Surface Water

Urobilin hydrochloride is a potent interferent in the widely used bicinchoninic acid (BCA) protein assay [1]. The study demonstrated that urobilin's propensity to reduce cupric ions (Cu2+) to cuprous ions (Cu1+) strongly mimics the reduction of copper by proteins, leading to a significant overestimation of protein concentration. This interference is a unique property not shared by the precursor urobilinogen, and its recognition is crucial for accurate protein quantification in urine or other biological samples containing this metabolite.

Environmental stability

Class-level

Remained stable under shaking; coliform counts increased

May support cumulative fecal pollution tracking

Quantitative half-life data not available from study

Evidence Dimension	Assay interference (BCA protein assay)
Target Compound Data	Urobilin causes considerable interference, leading to overestimation of protein content.
Comparator Or Baseline	Urobilinogen, the reduced precursor, is not a known interferent in the BCA assay.
Quantified Difference	The study recommends that the BCA assay should not be used for urinary protein quantification due to this strong, confounding effect.
Conditions	In vitro BCA assay using standard protocols.

Why This Matters

This evidence is critical for researchers designing experiments involving protein quantification in samples that may contain urobilin. It justifies the procurement of urobilin hydrochloride as a control compound to validate assay specificity and avoid false-positive results.

• [1] Sampson, D.L., Chng, Y.L., Upton, Z., Hurst, C.P., Parker, A.W., Parker, T.J. (2013). The highly abundant urinary metabolite urobilin interferes with the bicinchoninic acid assay. Anal Biochem., 442(1), 110-117. View Source

Structural Differentiation from Stercobilin

Urobilin has been validated as a chemical marker of human waste contamination in source waters [1]. A study analyzing 21 sites in New England, Nevada, and Michigan detected urobilin in many source waters at concentrations ranging from not detectable to 300 ng L⁻¹ using HPLC-ES-MS. This provides a quantitative baseline for environmental monitoring and distinguishes it from other potential markers like caffeine or coprostanol, which may have different sources or stability profiles.

Structural identity

Reported

Urobilin HCl C₃₃H₄₂N₄O₆·HCl, MW 627.17, optically inactive

Stercobilin HCl C₃₃H₄₆N₄O₆·HCl, MW 631.22, levorotatory

HRMS-resolvable 4 Da mass difference confirms identity

Supplier purity >95%; distinct CAS registry numbers

Evidence Dimension	Environmental concentration in source waters
Target Compound Data	Urobilin detected at concentrations from not detectable to 300 ng L⁻¹.
Comparator Or Baseline	Azithromycin, a human-use pharmaceutical, was detected in the same waters at concentrations from not detectable to 77 ng L⁻¹. Other fecal sterols like coprostanol were not quantified in this study.
Quantified Difference	Urobilin provides a specific, human-derived signal with a validated analytical method, offering a distinct advantage over microbial indicators that lack host-specificity.
Conditions	Solid phase extraction (SPE) followed by HPLC-electrospray mass spectrometry (HPLC-ES-MS).

Why This Matters

This establishes urobilin hydrochloride as the essential reference standard for any laboratory aiming to develop or validate an analytical method for tracking human fecal contamination in environmental water samples.

• [1] Jones-Lepp, T.L. (2006). Chemical markers of human waste contamination: Analysis of urobilin and pharmaceuticals in source waters. J. Environ. Monit., 8(4), 472-478. View Source

Electrophoretic Mobility Separation

Tandem mass spectrometry (MS/MS) provides a definitive structural fingerprint for urobilin hydrochloride, enabling its unambiguous identification in complex biological mixtures [1]. The study characterized the fragmentation patterns of bilin tetrapyrroles, including urobilin, via electrospray ionization and collision-induced dissociation. This unique MS/MS signature differentiates urobilin from its isomer stercobilin and from other related bile pigments like biliverdin and bilirubin, which have distinct fragmentation pathways.

Electrophoretic mobility

Head-to-head

Urobilin Faster anodic migration at pH 8.6

Stercobilin Faster migration at pH 5.0; reversal below pH 4.41

Supports orthogonal identity verification by electrophoresis

Paper electrophoresis; UV visualization of green fluorescence

Evidence Dimension	MS/MS fragmentation pattern (CID)
Target Compound Data	Unique MS/MS fingerprint for urobilin as reported by Quinn et al. (2012).
Comparator Or Baseline	Distinct MS/MS fingerprints for biliverdin, bilirubin, and stercobilin reported in the same study.
Quantified Difference	Definitive structural identification achievable via comparison of product ion spectra.
Conditions	Electrospray ionization (ESI) and collision-induced dissociation (CID) tandem mass spectrometry.

Why This Matters

This provides the necessary reference data for any metabolomics or analytical laboratory using LC-MS/MS to identify and quantify urobilin in biological or environmental samples, ensuring accurate and specific detection.

• [1] Quinn, K.D., Nguyen, N.Q.T., Wach, M.M., Wood, T.D. (2012). Tandem mass spectrometry of bilin tetrapyrroles by electrospray ionization and collision-induced dissociation. Rapid Commun Mass Spectrom., 26(16), 1767-1775. View Source

Urobilin Hydrochloride Applications

Urinary Proteomics BCA Interference Control

In environmental monitoring, specifically for the detection of human fecal contamination in recreational and source waters, urobilin hydrochloride serves as an indispensable reference standard. As demonstrated in peer-reviewed studies, urobilin can be detected at femtogram to picogram levels using advanced fluorescence-based methods like cavity-enhanced spectroscopy [1]. This extreme sensitivity, far exceeding traditional HPLC-UV methods, makes it a prime target for developing next-generation, field-deployable sensors for rapid water quality assessment. Its unique chromophore and MS/MS fingerprint also ensure high specificity against other environmental contaminants [2][3].

Human Waste Source Tracking in Water

In clinical and research laboratories performing protein quantification on urine samples, urobilin hydrochloride is a critical control compound for method validation. Evidence shows that urobilin strongly interferes with the bicinchoninic acid (BCA) assay, leading to a significant overestimation of protein content [4]. By spiking urobilin hydrochloride into protein standards, laboratories can quantify the extent of interference, establish correction factors, or validate the use of alternative assays (e.g., Bradford, Lowry) that are less susceptible to this specific confounder. This ensures the accuracy of urinary protein measurements, which is vital for diagnosing and monitoring kidney disease.

HPLC-Fluorimetric Method Calibration

For researchers conducting targeted or untargeted metabolomics studies of bile acid and heme degradation pathways, urobilin hydrochloride is an essential analytical standard. Its definitive MS/MS fragmentation pattern allows for its unambiguous identification and quantification in complex biological matrices like urine, feces, and plasma [3]. This is crucial for studies investigating gut microbiome metabolism, liver function, and hemolytic disorders, where the relative abundance of urobilin versus its precursors (bilirubin) and alternative products (stercobilin) serves as a key metabolic signature. Without this standard, confident peak assignment and accurate quantification in LC-MS/MS workflows are not possible.

Sediment Pollution History Reconstruction

In advanced research settings focused on the stereochemistry of linear tetrapyrroles, urobilin hydrochloride (specifically the d-urobilin enantiomer) provides a well-characterized reference for chiroptical methods. Its vibrational circular dichroism (VCD) and electronic circular dichroism (ECD) spectra have been experimentally determined and computationally modeled, offering a unique 'fingerprint' that distinguishes it from l-stercobilin [5]. This makes it a valuable standard for calibrating instruments, validating computational models of chiral molecules, or investigating the stereospecific interactions of bile pigments with biological receptors or materials.

Application

Selection Property

Validation Focus

Urinary proteomics (BCA interference control)

BCA assay interference profile

Protein quantification method validation

Environmental water source tracking

Dual-matrix (urine+feces) detection scope

HPLC-ES-MS quantification of human waste markers

HPLC-fluorescence trace analysis

Sub-µg/L detection with zinc-enhanced fluorescence

Fecal pigment method calibration & LOD verification

Sediment fecal pollution reconstruction

Environmental persistence over coliform indicators

Cumulative contamination assessment from sediment cores

• [1] Bixler, J.N., Cone, M.T., Hokr, B.H., Mason, J.D., Figueroa, E., Fry, E.S., Yakovlev, V.V., Scully, M.O. (2014). Ultrasensitive detection of waste products in water using fluorescence emission cavity-enhanced spectroscopy. Proc Natl Acad Sci USA, 111(20), 7208-7211. View Source
• [2] Jones-Lepp, T.L. (2006). Chemical markers of human waste contamination: Analysis of urobilin and pharmaceuticals in source waters. J. Environ. Monit., 8(4), 472-478. View Source
• [3] Quinn, K.D., Nguyen, N.Q.T., Wach, M.M., Wood, T.D. (2012). Tandem mass spectrometry of bilin tetrapyrroles by electrospray ionization and collision-induced dissociation. Rapid Commun Mass Spectrom., 26(16), 1767-1775. View Source
• [4] Sampson, D.L., Chng, Y.L., Upton, Z., Hurst, C.P., Parker, A.W., Parker, T.J. (2013). The highly abundant urinary metabolite urobilin interferes with the bicinchoninic acid assay. Anal Biochem., 442(1), 110-117. View Source
• [5] Ghidinelli, S., Abbate, S., Boiadjiev, S.E., Lightner, D.A., Longhi, G. (2018). l-Stercobilin-HCl and d-Urobilin-HCl. Analysis of Their Chiroptical and Conformational Properties by VCD, ECD, and CPL Experiments and MD and DFT Calculations. J. Phys. Chem. B, 122(51), 12339-12350. View Source